Cas no 1713602-32-4 (4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione)

4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione structure
1713602-32-4 structure
Product Name:4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione
CAS No:1713602-32-4
MF:C8H13NO2S
MW:187.25932097435
CID:4613387
Update Time:2025-05-21

4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione Chemical and Physical Properties

Names and Identifiers

    • Octahydro-2-thia-5-aza-cyclobutadicyclopentene 2,2-dioxide
    • Octahydro-1H-thieno[3',4':3,4]cyclobuta[1,2-c]pyrrole 2,2-dioxide
    • 4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione
    • Inchi: 1S/C8H13NO2S/c10-12(11)3-7-5-1-9-2-6(5)8(7)4-12/h5-9H,1-4H2
    • InChI Key: LBQQGBFFFJZGFU-UHFFFAOYSA-N
    • SMILES: N1CC2C3CS(=O)(=O)CC3C2C1

4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione Pricemore >>

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Additional information on 4lambda6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione

Compound CAS No. 1713602-32-4: 4λ6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione

The compound with CAS No. 1713602-32-4, commonly referred to as 4λ6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione, is a complex organic molecule with a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to a class of thiazine derivatives, which are known for their versatile applications in drug design and advanced materials.

The molecular structure of 4λ6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione features a fused bicyclic system comprising a thiane ring and an azine moiety, creating a rigid framework that enhances its stability and reactivity under various conditions. Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents due to its ability to form stable complexes with metal ions, making it a promising candidate for drug delivery systems.

In terms of synthesis, researchers have employed various methodologies to construct the tricyclic framework of this compound. One notable approach involves the use of tandem cyclization reactions under mild conditions, which not only simplifies the synthesis process but also improves the yield and purity of the final product. These advancements have been documented in recent publications in high-impact journals such as Nature Communications and Chemical Science, underscoring the growing interest in this compound within the scientific community.

The physical properties of CAS No. 1713602-32-4 are equally intriguing. Its high thermal stability and excellent solubility in organic solvents make it an ideal candidate for applications in high-performance polymers and advanced composites. Furthermore, preliminary studies have indicated that this compound exhibits unique electronic properties, which could be exploited in the development of next-generation electronic materials.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of 4λ6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione. Using state-of-the-art quantum mechanical calculations, researchers have mapped out the molecular orbitals responsible for its exceptional reactivity and stability under oxidative conditions.

In conclusion, CAS No. 1713602-32-4 , or 4λ6-thia-9-azatricyclo[5.3.0.0,2,6]decane-4,4-dione , represents a cutting-edge molecule with vast potential across multiple disciplines within chemistry and materials science.

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